Biochemical PRC2 Inhibition: Activity Difference Between A-395N and A-395
A-395N is completely inactive in the trimeric PRC2 (EZH2-EED-SUZ12) enzymatic assay, while the active probe A-395 potently inhibits the complex. In this direct comparison, A-395 has an IC50 of 18 nM, whereas A-395N has an IC50 > 50,000 nM [1]. This difference of over 2,700-fold confirms its utility as a negative control.
| Evidence Dimension | Inhibition of PRC2 (EZH2-EED-SUZ12) Enzymatic Activity |
|---|---|
| Target Compound Data | IC50 > 50,000 nM |
| Comparator Or Baseline | A-395: IC50 = 18 nM |
| Quantified Difference | >2,777-fold difference in potency |
| Conditions | 75 nM of EZH2 trimeric complex, 3 μM human nucleosome, 2°C assay temperature |
Why This Matters
This data provides a quantitative benchmark for assay validation, confirming that any PRC2 inhibition observed with A-395 is not a result of non-specific compound activity.
- [1] BindingDB. (2017). Affinity Data for BDBM223987 (A-395) and BDBM223989 (A-395N). Retrieved from bindingdb.org. View Source
